Cas no 1850183-79-7 (Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate
• CAS No: 1850183-79-7
• MF: C₁₁H₁₆BrNO₂S
• MW: 306.219241142273
• CID: 5631436
• PubChem ID: 165940094
• Update Time: 2025-06-07

Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate
• 1850183-79-7
• EN300-28291443
• Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate

• Inchi： 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)8(13)6-7-4-5-16-9(7)12/h4-5,8H,6,13H2,1-3H3
• InChI Key： WHXNJXSULPDJAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 305.00851g/mol
• Monoisotopic Mass: 305.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate

Introduction to Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate (CAS No. 1850183-79-7)

Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1850183-79-7, this compound represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a tert-butyl group, an amino acid derivative, and a bromothiophene moiety, which collectively contribute to its distinct chemical properties and reactivity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, potential applications, and recent advancements in research.

The presence of the tert-butyl group in the molecular framework of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate enhances the compound's stability and lipophilicity, making it an attractive scaffold for medicinal chemistry applications. The amino acid derivative component suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for modulating physiological processes. Additionally, the bromothiophene moiety introduces halogenation, a common strategy in drug design to improve metabolic stability and binding affinity. These structural attributes make the compound a versatile building block for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse pharmacological properties. Thiophenes, including derivatives like bromothiophenes, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a bromothiophen-3-yl group into the molecular structure of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate may enhance its bioactivity by improving solubility and cell membrane permeability. This feature is particularly relevant in the development of small-molecule drugs that require efficient delivery to target tissues.

The synthesis of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the bromothiophene derivative, followed by coupling with an amino acid precursor under appropriate conditions. The introduction of the tert-butyl group is achieved through esterification or other functionalization techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize the process and improve scalability.

One of the most compelling aspects of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate is its potential as a lead compound for drug discovery. Researchers have leveraged its structural motifs to develop analogs with enhanced pharmacological properties. For instance, modifications to the amino acid derivative portion have been explored to improve binding affinity to specific biological targets. Similarly, variations in the bromothiophene moiety have yielded compounds with improved metabolic stability and reduced toxicity. These studies highlight the compound's versatility and its potential as a starting point for developing novel therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate's pharmacological potential. Molecular docking simulations have been used to predict interactions between the compound and various biological targets, providing insights into its mechanism of action. Additionally, virtual screening techniques have identified novel derivatives with enhanced bioactivity. These computational approaches complement traditional experimental methods and have significantly sped up the drug discovery process.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality, meaning they can interact with multiple targets or pathways simultaneously. The unique structure of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate makes it a promising candidate for developing such dual-action drugs. For example, its ability to modulate both enzymatic activity and receptor binding could lead to more effective treatments for complex diseases like cancer or neurodegenerative disorders. Such multifunctional drugs often exhibit greater therapeutic efficacy compared to single-target agents.

Another area where Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate shows promise is in the development of prodrugs—compounds that are inactive until metabolized into their active form within the body. The structural features of this compound make it an ideal candidate for prodrug design due to its stability under physiological conditions but rapid conversion into active species when needed. This approach can enhance drug delivery efficiency and reduce side effects, making it particularly valuable for treating chronic diseases.

The environmental impact of pharmaceutical compounds is also an important consideration in modern drug development. Researchers are increasingly focusing on designing molecules that are biodegradable and have minimal environmental persistence. The synthesis and application of Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate must take these factors into account to ensure sustainable practices in pharmaceutical manufacturing.

In conclusion, Tert-butyl 2-amino-3-(2-bromothiophen-3-yl)propanoate (CAS No. 1850183-79-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities for developing novel therapeutics with improved efficacy and reduced toxicity. Advances in synthetic chemistry, computational modeling, and prodrug design continue to expand its applications in medicine. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.